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Introduction

Fentrazamide is a tetrazolinone herbicide effective for the control of problematic weeds in rice
cultivation. Its primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA)
synthesis, a critical process for weed growth and development.[1][2][3] Optimal weed control
with fentrazamide is highly dependent on the timing of its application, targeting the early
growth stages of susceptible weed species. These notes provide detailed protocols and
application guidelines based on available research to maximize the efficacy of fentrazamide in
a research and development setting.

Mechanism of Action

Fentrazamide disrupts the elongation of fatty acids with more than 18 carbon atoms by
inhibiting the VLCFA elongase enzyme complex located in the endoplasmic reticulum.[1][2]
This inhibition prevents the formation of essential components of the plant's cuticle, cell
membranes, and suberin, leading to stunted growth and eventual death of susceptible weeds.

Data on Fentrazamide Application and Efficacy

While comprehensive data on the standalone application of fentrazamide at various timings is
limited in publicly available literature, existing studies, often in combination with other
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herbicides, provide valuable insights into its effective application window and target weed
spectrum.

Table 1: Efficacy of Fentrazamide in Combination with Imazosulfuron against Common Rice
Weeds

Application Timing

(Days After Target Weed Weed Control
. . ] Reference
Transplanting - Species Efficacy (%)
DAT)
Before 5 DAT Echinochloa spp. >90

Monochoria vaginalis

Before 5 DAT (Sulfonylurea- >90
resistant)
Before 5 DAT Bidens tripartita <95

Note: The data above is for a combination of imazosulfuron (75 g a.i./ha) and fentrazamide
(300 g a.i./ha).

Table 2: Effective Application Rates of Fentrazamide for the Control of Echinochloa crus-galli

Application Rate (g Target Weed .
) ) Efficacy Reference
a.i./ha) Species

105-120 Echinochloa crus-galli ~ Effective Control

Signaling Pathway and Experimental Workflows

To facilitate a deeper understanding of fentrazamide's mode of action and to standardize
efficacy trials, the following diagrams illustrate the targeted biological pathway and a typical
experimental workflow.
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Caption: Inhibition of the VLCFA Elongation Cycle by Fentrazamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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